Cas no 425665-41-4 (2,4-dichloro-5-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide)

• Product Name: 2,4-dichloro-5-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide
• CAS No: 425665-41-4
• MF: C₁₂H₁₀Cl₂N₂O₂S
• MW: 317.190999507904
• CID: 6525173
• Update Time: 2025-10-29

2,4-dichloro-5-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-5-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide
• 2,4-dichloro-5-methyl-N-(pyridin-3-yl)benzenesulfonamide
• 2,4-dichloro-5-methyl-N-(3-pyridinyl)benzenesulfonamide
• Benzenesulfonamide, 2,4-dichloro-5-methyl-N-3-pyridinyl-

• Inchi： 1S/C12H10Cl2N2O2S/c1-8-5-12(11(14)6-10(8)13)19(17,18)16-9-3-2-4-15-7-9/h2-7,16H,1H3
• InChI Key： AGIMVGZHZFGCPC-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CN=C2)(=O)=O)=CC(C)=C(Cl)C=C1Cl

Experimental Properties

• Density: 1.496±0.06 g/cm3(Predicted)
• Boiling Point: 477.8±55.0 °C(Predicted)
• pka: 6.49±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,4-dichloro-5-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide

Introduction to 2,4-dichloro-5-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide (CAS No. 425665-41-4)

2,4-dichloro-5-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 425665-41-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its chloro and methyl substituents as well as the pyridine ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug discovery efforts.

The sulfonamide functional group (-SO₂NH₂) in 2,4-dichloro-5-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide plays a crucial role in its biological interactions. Sulfonamides are well-documented for their antimicrobial properties, often functioning as inhibitors of bacterial enzymes involved in folic acid synthesis. This mechanism of action has been leveraged in the development of antibiotics that target bacterial growth and proliferation. The presence of chloro substituents at the 2 and 4 positions enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. Additionally, the methyl group at the 5 position and the pyridin-3-yl moiety introduce further complexity to the molecule's interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of compounds like 2,4-dichloro-5-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development by simulating their interactions with biological receptors. For instance, studies have shown that sulfonamides can modulate various enzyme systems, including those involved in metabolic pathways and signal transduction. The pyridine ring in this compound may also contribute to its ability to interact with a wide range of biological targets, making it a promising candidate for further exploration.

In the context of medicinal chemistry, the structural diversity offered by 2,4-dichloro-5-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide makes it an attractive intermediate for synthesizing novel derivatives with enhanced pharmacological properties. Researchers have employed various synthetic strategies to modify this scaffold, including nucleophilic aromatic substitution reactions, cross-coupling reactions, and functional group transformations. These modifications aim to optimize solubility, improve metabolic stability, and enhance target specificity. The chloro groups present in the molecule can be selectively replaced with other functional groups to explore different biological activities.

The agrochemical industry has also shown interest in compounds like 2,4-dichloro-5-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide due to their potential as intermediates in the synthesis of pesticides and herbicides. Sulfonamides have been used historically in crop protection agents due to their ability to inhibit microbial growth that can affect plant health. The structural features of this compound may contribute to its efficacy as an intermediate in developing new agrochemical formulations that are more environmentally friendly and sustainable.

Current research is focused on understanding the environmental impact and biodegradability of sulfonamide-based compounds. While these molecules have demonstrated significant therapeutic benefits, their persistence in the environment is a concern that needs careful consideration. Studies are underway to develop sulfonamides that are more readily biodegradable while maintaining their biological activity. This approach aligns with global efforts to promote green chemistry principles and reduce environmental footprints.

The role of 2,4-dichloro-5-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide in drug discovery is further highlighted by its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. By inhibiting specific kinases, sulfonamides can modulate cellular processes and potentially lead to therapeutic interventions. The pyridine ring in this compound may facilitate interactions with kinase domains, making it a promising candidate for further investigation.

Future directions in research may involve exploring the use of 2,4-dichloro-5-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide as a building block for multitarget drugs. Multitarget drugs are designed to interact with multiple biological targets simultaneously, which can lead to synergistic effects and reduced side effects compared to single-target drugs. The structural flexibility of this compound allows for modifications that could enhance its ability to interact with multiple targets simultaneously.

In summary,2,4-dichloro-5-methyl-N-(pyridin-3-y l)benzene -1-sulf onamide (CAS No . 425665 -41 -4) is a versatile organic compound with significant potential in pharmaceutical and agrochemical applications . Its unique structural features , including sulf on amide , chloro , methyl ,and py ridine moieties , make it an attractive scaffold for further chemical modifications . Recent research highlights its potential as an intermediate i n drug discovery ,particularly i n developing kinase inhibitors . As research continues ,this compound is likely t o play an increasingly important role i n addressing global health challenges through innovative chemical solutions .